Cas no 883528-94-7 (1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine)

• Product Name: 1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine
• CAS No: 883528-94-7
• MF: C₁₇H₂₅N₃
• MW: 271.400503873825
• MDL: MFCD06800714
• CID: 1076399
• PubChem ID: 23004701
• Update Time: 2025-07-10

1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine
• [(1-ETHYLPYRROLIDIN-2-YL)METHYL][(1-METHYL-1H-INDOL-2-YL)METHYL]AMINE
• BB 0220047
• 1-(1-ethylpyrrolidin-2-yl)-N-[(1-methylindol-2-yl)methyl]methanamine
• 883528-94-7
• [(1-ethylpyrrolidin-2-yl)methyl][(1-methylindol-2-yl)methyl]amine

• MDL： MFCD06800714
• Inchi： 1S/C17H25N3/c1-3-20-10-6-8-15(20)12-18-13-16-11-14-7-4-5-9-17(14)19(16)2/h4-5,7,9,11,15,18H,3,6,8,10,12-13H2,1-2H3
• InChI Key： ZZKBQLPSJLJFEL-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNCC1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 271.204847810g/mol
• Monoisotopic Mass: 271.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Ethylpyrrolidin-2-yl)methyl][(1-methyl-1H-indol-2-yl)methyl]amine

Comprehensive Overview of (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine (CAS No. 883528-94-7)

(1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine, with the CAS number 883528-94-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and indole, two important heterocyclic structures with a wide range of biological activities. The unique combination of these moieties endows the compound with potential therapeutic applications, particularly in the areas of neuropharmacology and anti-inflammatory research.

The molecular structure of (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine is characterized by a central amine group linking two distinct functional groups: the pyrrolidine ring and the indole ring. The pyrrolidine ring, substituted with an ethyl group, contributes to the compound's lipophilicity and stability, while the indole ring, methylated at the 1-position, imparts specific biological interactions. This structural arrangement is crucial for understanding the compound's pharmacological profile and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl]amine has also been investigated for its neuropharmacological properties. Studies conducted in animal models have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings are particularly relevant for the development of new therapies for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (1-Ethylpyrrolidin-2-yl)methyl[(1-methyl-1H-indol-2-yl)methyl strong>]amine have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Furthermore, preliminary toxicity studies have shown that < strong>(1-Ethylpyrrolidin-2-y l)meth yl][(< strong > 1-meth yl - 1 H - ind ol - 2 - y l ) m e t h y l ] am i n e exhibits low toxicity at therapeutic doses, which is a crucial factor for its potential use in drug development.

In conclusion, < strong > ( 1 - E t h y l p y r r o l i d i n - 2 - y l ) m e t h y l ] [ ( 1 - m e t h y l - 1 H - i n d o l - 2 - y l ) m e t h y l ] a m i n e ( C A S N o . 8 8 3 5 2 8 - 9 4 - 7 ) represents a promising lead molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing our understanding and treatment of complex diseases.